Cas no 959617-71-1 ((5-Formyl-pyrazin-2-yl)-carbamic Acid tert-butyl ester)

(5-Formyl-pyrazin-2-yl)-carbamic Acid tert-butyl ester is a versatile pyrazine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. This compound features a reactive formyl group at the 5-position and a Boc-protected amino group at the 2-position of the pyrazine ring, offering dual functionalization sites for further modifications. Its tert-butyl carbamate (Boc) group provides excellent stability under various reaction conditions while allowing selective deprotection when needed. The electron-deficient pyrazine core enhances reactivity in nucleophilic aromatic substitutions and metal-catalyzed cross-coupling reactions. This high-purity building block is particularly valuable for constructing heterocyclic compounds in medicinal chemistry, especially in developing kinase inhibitors and antimicrobial agents. Its crystalline nature ensures good handling properties and accurate stoichiometric control in synthetic applications.

(5-Formyl-pyrazin-2-yl)-carbamic Acid tert-butyl ester structure

959617-71-1 structure

Product Name:(5-Formyl-pyrazin-2-yl)-carbamic Acid tert-butyl ester

CAS No:959617-71-1

MF:C₁₀H₁₃N₃O₃

MW:223.228522062302

MDL:MFCD09907675

CID:1040796

PubChem ID:44118835

Update Time:2025-07-02

(5-Formyl-pyrazin-2-yl)-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (5-formylpyrazin-2-yl)carbamate
- (5-FORMYL-PYRAZIN-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
- 5-AMINOPYRAZINE-2-CARBOXALDEHYDE, N-BOC PROTECTED
- tert-butyl N-(5-formylpyrazin-2-yl)carbamate
- AB54673
- MFCD09907675
- EN300-317851
- Z1505717084
- SCHEMBL10313892
- DTXSID20657015
- F88276
- CS-0246135
- ARENRXTXYPJFQV-UHFFFAOYSA-N
- tert-Butyl(5-formylpyrazin-2-yl)carbamate
- 959617-71-1
- DB-362212
- tert-Butyl (5-formylpyrazin-2-yl)carbamate, 2-[(tert-Butoxycarbonyl)amino]-5-formylpyrazine
- (5-Formyl-pyrazin-2-yl)-carbamic Acid tert-butyl ester
- MDL： MFCD09907675
- Inchi： 1S/C10H13N3O3/c1-10(2,3)16-9(15)13-8-5-11-7(6-14)4-12-8/h4-6H,1-3H3,(H,12,13,15)
- InChI Key： ARENRXTXYPJFQV-UHFFFAOYSA-N
- SMILES： O(C(NC1C=NC(C=O)=CN=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 223.09569129g/mol
Monoisotopic Mass: 223.09569129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 81.2Å²

(5-Formyl-pyrazin-2-yl)-carbamic Acid tert-butyl ester Pricemore >>

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